Cas no 922927-55-7 (2-(4-chlorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(4-chlorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one
• CAS No: 922927-55-7
• MF: C₁₈H₁₅ClN₂O₂
• MW: 326.776903390884
• CID: 5498295
• Update Time: 2025-05-23

2-(4-chlorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorophenyl)methyl]-6-(3-methoxyphenyl)pyridazin-3-one
• 3(2H)-Pyridazinone, 2-[(4-chlorophenyl)methyl]-6-(3-methoxyphenyl)-
• 2-(4-chlorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C18H15ClN2O2/c1-23-16-4-2-3-14(11-16)17-9-10-18(22)21(20-17)12-13-5-7-15(19)8-6-13/h2-11H,12H2,1H3
• InChI Key： DCZWZIGNFVOZOZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)N=C(C2=CC=CC(OC)=C2)C=C1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 487.8±55.0 °C(Predicted)
• pka: -1.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(4-chlorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one

2-(4-Chlorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one: A Comprehensive Overview

The compound with CAS No. 922927-55-7, known as 2-(4-chlorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridazinones, which are known for their versatile applications in drug discovery and materials science. The structure of this molecule is characterized by a pyridazinone ring system with two aromatic substituents: a 4-chlorophenylmethyl group at position 2 and a 3-methoxyphenyl group at position 6. These substituents not only influence the physical properties of the compound but also play a crucial role in its biological activity.

Recent studies have highlighted the potential of pyridazinones as scaffolds for developing novel therapeutic agents. The 4-chlorophenylmethyl and 3-methoxyphenyl groups in this compound are particularly interesting due to their ability to modulate the electronic properties of the pyridazinone ring. This modulation can lead to enhanced binding affinity with target proteins, making this compound a promising candidate for drug design. For instance, researchers have explored its potential as an inhibitor of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

The synthesis of 2-(4-chlorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one involves a multi-step process that typically begins with the preparation of the pyridazinone core. This is followed by the introduction of the aromatic substituents through nucleophilic aromatic substitution or coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, thereby improving the overall yield and purity of the compound. Such advancements in synthetic methodology have made it easier for researchers to explore the chemical space around this molecule.

In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been investigated for its anti-inflammatory and anti-proliferative activities. Preclinical studies suggest that it may inhibit the growth of cancer cells by targeting specific signaling pathways. Additionally, its ability to modulate cellular responses to oxidative stress makes it a candidate for antioxidant therapies. In materials science, the unique electronic properties of this compound have been leveraged to develop novel organic semiconductors for use in flexible electronics and optoelectronic devices.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's properties. Advanced molecular modeling techniques have provided insights into its three-dimensional structure and interactions with biological targets. For example, docking studies have revealed that the 4-chlorophenylmethyl group facilitates binding to hydrophobic pockets on protein surfaces, while the 3-methoxyphenyl group contributes to hydrogen bonding interactions. These findings underscore the importance of substituent effects in determining the bioactivity of pyridazinone derivatives.

Moreover, green chemistry principles have been increasingly applied to the synthesis and application of this compound. Researchers have developed environmentally friendly protocols that minimize waste generation and reduce energy consumption during production. Such approaches align with global efforts to promote sustainable practices in chemical research and industry.

In conclusion, 2-(4-chlorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one represents a valuable addition to the arsenal of chemical tools available for addressing complex scientific challenges. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a key player in future research endeavors across multiple disciplines.